![molecular formula C20H21F3N2O2 B2899193 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide CAS No. 1235096-33-9](/img/structure/B2899193.png)
1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide, also known as NPTP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. NPTP is a piperidine derivative that has been synthesized through a series of chemical reactions, and its properties have been studied for its potential use in treating various medical conditions.
Mechanism of Action
The mechanism of action of 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which are known to contribute to cell damage and inflammation. This compound has also been shown to modulate the activity of ion channels in cells, which can affect the transmission of signals between cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in cells and animals. In cancer cells, this compound has been shown to induce apoptosis and inhibit angiogenesis, which can lead to the inhibition of tumor growth. In Alzheimer's disease research, this compound has been shown to inhibit the formation of amyloid beta plaques, which can lead to the prevention of cognitive decline. In neuropathic pain research, this compound has been shown to alleviate pain by modulating the activity of ion channels in sensory neurons.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide in lab experiments include its high purity and stability, as well as its potential therapeutic applications in various medical conditions. However, the limitations of using this compound in lab experiments include its relatively high cost and the need for specialized equipment and expertise to synthesize and characterize the compound.
Future Directions
There are several future directions for research on 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide, including further studies on its mechanism of action, optimization of its synthesis and purification, and testing its efficacy and safety in animal models and clinical trials. Additionally, this compound could be further studied for its potential therapeutic applications in other medical conditions, such as inflammatory diseases and neurological disorders.
Synthesis Methods
The synthesis of 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide involves a multi-step process that starts with the reaction between 2-naphthaldehyde and ethyl acetoacetate to form 2-(naphthalen-1-yl)acetic acid. This intermediate is then reacted with N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide to form the final product, this compound. The synthesis of this compound has been optimized to maximize yield and purity, and the resulting compound has been characterized using various analytical techniques.
Scientific Research Applications
1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been studied for its potential therapeutic applications in various medical conditions, including cancer, Alzheimer's disease, and neuropathic pain. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, this compound has been studied for its potential to inhibit the formation of amyloid beta plaques, which are a hallmark of the disease. In neuropathic pain research, this compound has been shown to alleviate pain by modulating the activity of ion channels in sensory neurons.
properties
IUPAC Name |
1-(2-naphthalen-1-ylacetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N2O2/c21-20(22,23)13-24-19(27)15-8-10-25(11-9-15)18(26)12-16-6-3-5-14-4-1-2-7-17(14)16/h1-7,15H,8-13H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORLFXEXMBOHTBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC(F)(F)F)C(=O)CC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.